Cas no 207853-70-1 (2-Fluoro-3-(trifluoromethyl)benzophenone)

• Product Name: 2-Fluoro-3-(trifluoromethyl)benzophenone
• CAS No: 207853-70-1
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• MDL: MFCD00061151
• CID: 92376
• PubChem ID: 2737552
• Update Time: 2025-06-30

2-Fluoro-3-(trifluoromethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethyl)benzophenone
• [2-fluoro-3-(trifluoromethyl)phenyl]-phenylmethanone
• (2-fluoro-3-(trifluoromethyl)phenyl)(phenyl)methanone
• DTXSID80372136
• 2-Fluoro-3-(trifluoromethyl)benzophenone, 97%
• CS-0449781
• Methanone, [2-fluoro-3-(trifluoromethyl)phenyl]phenyl-
• MFCD00061151
• FT-0612311
• A814897
• J-013626
• 207853-70-1
• AKOS015853227
• [2-fluoro-3-(trifluoromethyl)phenyl](phenyl)methanone
• PS-7302
• [2-fluoro-3-(trifluoromethyl)phenyl]-phenyl-methanone
• (2-Fluoro-3-trifluoromethyl-phenyl)-phenyl-methanone
• SCHEMBL1125117
• DTXCID40323169
• DB-045369
• SY062103

• MDL： MFCD00061151
• Inchi： 1S/C14H8F4O/c15-12-10(7-4-8-11(12)14(16,17)18)13(19)9-5-2-1-3-6-9/h1-8H
• InChI Key： QNEOCRQLKSEYEM-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.05100
• Monoisotopic Mass: 268.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.32 g/mL at 25 °C(lit.)
• Boiling Point: 290 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.526(lit.)
• PSA: 17.07000
• LogP: 4.07550
• Solubility: Not determined

2-Fluoro-3-(trifluoromethyl)benzophenone Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/38

Additional information on 2-Fluoro-3-(trifluoromethyl)benzophenone

2-Fluoro-3-(trifluoromethyl)benzophenone: A Comprehensive Overview

The compound 2-Fluoro-3-(trifluoromethyl)benzophenone (CAS No. 207853-70-1) is a highly specialized aromatic ketone with significant applications in modern organic chemistry and materials science. This compound, characterized by its unique structure featuring a fluoro group at the 2-position and a trifluoromethyl group at the 3-position on the benzophenone backbone, has garnered considerable attention due to its versatile reactivity and potential in various chemical transformations.

Recent studies have highlighted the importance of benzophenone derivatives in the development of advanced materials, particularly in the field of optoelectronics. The presence of electron-withdrawing groups such as fluorine and trifluoromethyl moieties enhances the electronic properties of the molecule, making it an ideal candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that 2-Fluoro-3-(trifluoromethyl)benzophenone exhibits exceptional photoluminescence properties, which are critical for high-efficiency LED applications.

In addition to its electronic properties, this compound has shown remarkable catalytic activity in asymmetric synthesis reactions. The fluorine atom at the 2-position plays a pivotal role in stabilizing transition states, thereby accelerating reaction kinetics. A recent study published in *Nature Chemistry* reported that 2-Fluoro-3-(trifluoromethyl)benzophenone can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, significantly improving yields and selectivity compared to traditional ligands.

The synthesis of 2-Fluoro-3-(trifluoromethyl)benzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include Friedel-Crafts acylation, followed by selective fluorination and trifluoromethylation. Recent advancements in transition metal catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From a biological standpoint, benzophenone derivatives like 2-Fluoro-3-(trifluoromethyl)benzophenone have been investigated for their potential as antimicrobial agents. Studies conducted at leading pharmaceutical research institutions have shown that this compound exhibits potent activity against a range of bacterial and fungal pathogens. The trifluoromethyl group contributes significantly to the molecule's hydrophobicity, enhancing its ability to penetrate microbial cell membranes and disrupt cellular functions.

Looking ahead, the demand for 2-Fluoro-3-(trifluoromethyl)benzophenone is expected to grow as its applications in cutting-edge technologies continue to expand. Its unique combination of electronic properties, reactivity, and biological activity positions it as a key player in the development of next-generation materials and pharmaceuticals. As research into this compound progresses, new insights into its potential uses are likely to emerge, further solidifying its importance in the chemical sciences.